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Compound of Interest

Compound Name: Tellurium-128

Cat. No.: B1263586 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling Tellurium-128 in a laboratory setting. The information is intended for researchers,

scientists, and drug development professionals to ensure the safe management of this

material.

Hazard Assessment: Chemical vs. Radiological
Tellurium-128 is a naturally occurring isotope of tellurium. It is crucial to understand that while

it is technically radioactive, its primary hazard in a laboratory setting is its chemical toxicity.

Chemical Hazards: Tellurium and its compounds are toxic. Acute exposure can cause

symptoms such as garlic-like breath, nausea, dizziness, and headache.[1] Chronic exposure

may lead to more severe health effects. Tellurium is classified as a substance that may

cause an allergic skin reaction and is suspected of damaging fertility or the unborn child.[2]

Radiological Hazards: Tellurium-128 undergoes double beta decay with an exceptionally

long half-life of 2.25 x 10²⁴ years.[3] This is the longest known half-life of any radioactive

nuclide.[3] Due to this extremely slow decay rate, the radiological hazard is negligible and

does not require specialized radiation shielding in typical laboratory quantities. The primary

focus of safety precautions must be on preventing chemical exposure.
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The following personal protective equipment is mandatory when handling Tellurium-128
powder or solutions. All PPE should be removed before leaving the work area.

PPE Category Specification Rationale

Eye/Face
ANSI-rated safety goggles or a

face shield.[4]

Protects against splashes and

airborne particles.

Hand

Chemical-resistant gloves.[4]

Preferred materials include

Butyl rubber, Neoprene, or

Nitrile.[5] It is recommended to

wear two pairs of gloves and

change the outer pair

frequently.[6]

Prevents skin contact and

absorption. Double-gloving

minimizes the risk of

contamination during handling.

Body

A full-length laboratory coat,

worn closed with sleeves rolled

down.[7] For larger quantities,

a plastic apron, sleeves, and

boots may be appropriate.[5]

Protects skin and personal

clothing from contamination.

Respiratory

All handling of Tellurium-128

powder must be conducted in

a certified chemical fume hood

to prevent inhalation.[4][8] If a

fume hood is not available or if

exposure limits are exceeded,

a NIOSH-approved respirator

must be worn.[9]

Prevents inhalation of toxic

dust particles.

Occupational Exposure Limits
The following occupational exposure limits for tellurium compounds should be strictly adhered

to.
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Parameter Value Source

DNEL (Inhalation, Long-term) 580 µg/m³ [5]

DNEL (Dermal, Long-term) 830 µg/kg bw/day [5]

DNEL: Derived No-Effect Level

Operational Plan: Step-by-Step Guidance
This section provides a procedural workflow for the safe handling of Tellurium-128 from receipt

to disposal.
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.buyisotope.com/sds/tellurium-128-oxide-safety-data-sheet-tellurium-128-sds-tellurium-128-isotope-tellurium-128-enriched-tellurium-128.pdf
https://www.buyisotope.com/sds/tellurium-128-oxide-safety-data-sheet-tellurium-128-sds-tellurium-128-isotope-tellurium-128-enriched-tellurium-128.pdf
https://www.benchchem.com/product/b1263586?utm_src=pdf-body
https://www.benchchem.com/product/b1263586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Storage

1. Don PPE

2. Prepare Fume Hood

3. Designate Waste Containers

4. Receive & Log Material

5. Weigh Material

6. Perform Experiment

7. Decontaminate Work Area

8. Segregate & Store Waste

9. Store Unused Material

10. Doff & Dispose of PPE

Click to download full resolution via product page

Caption: Standard operational workflow for handling Tellurium-128.
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Experimental Protocol: Handling Tellurium-128 Powder
Preparation:

Don all required PPE as specified in the table above.[4]

Prepare the work area in a designated chemical fume hood.[4] Ensure the sash is at the

appropriate height.

Line the work surface with absorbent paper to contain any potential spills.

Label two waste containers: one for solid waste (e.g., contaminated gloves, wipes) and

one for aqueous waste if applicable.

Handling:

When the material is received, log it into the laboratory's chemical inventory.

Perform all manipulations, including weighing and transferring, within the fume hood to

minimize dust generation.[5][8]

Use tools such as spatulas and weighing paper appropriate for handling powders. Avoid

actions that could create dust clouds.[4]

If creating a solution, add the powder to the solvent slowly to prevent splashing.

Storage:

Store Tellurium-128 in a cool, dry, and well-ventilated area.[4]

Keep the container tightly closed to prevent contamination and exposure.[4]

Store away from incompatible materials such as strong acids and oxidizing agents.[5]

Cleanup:

After handling, decontaminate the work area by wiping it down with an appropriate

cleaning agent.
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Carefully fold the absorbent paper inward and place it in the solid waste container.

Place all contaminated disposable items (gloves, wipes, weighing paper) into the

designated solid waste container.[4]

Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat,

then eye protection).

Emergency and Disposal Plans
Emergency Procedures
Immediate and correct response to an exposure or spill is critical.

Exposure Event

Immediate Response

Follow-up Action

Skin Contact

Wash with soap and water for 15 min

Eye Contact

Flush with water for 15 min

Inhalation

Move to fresh air

Seek Immediate Medical Attention

Provide SDS to medical personnel

Click to download full resolution via product page

Caption: Emergency response plan for personnel exposure.
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Spill Response:

Evacuate: Evacuate all non-essential personnel from the immediate area.[4]

Ventilate: Ensure the area is well-ventilated, but avoid creating drafts that could disperse the

powder.

Contain: If it is safe to do so, prevent the further spread of the spill.

Clean-up:

Wear appropriate PPE, including respiratory protection if outside a fume hood.

Carefully sweep up the spilled material, avoiding dust generation.[4] Do not use

compressed air.[8]

Place the collected material and all cleanup supplies into a sealed, labeled container for

hazardous waste disposal.

Wash the spill site with soap and water after the material has been collected.[4]

Report: Report the spill to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) office.

Disposal Plan
Waste containing Tellurium-128 must be treated as hazardous chemical waste. Due to its

negligible radioactivity, specialized radioactive waste disposal is typically not required, but this

must be confirmed with your institution's Radiation Safety Officer.

Segregation: Do not mix tellurium waste with other waste streams. Keep solid and liquid

waste separate.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste: Tellurium-
128" and a description of the contents.

Storage: Store waste containers in a designated, secure satellite accumulation area.
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Disposal Request: Contact your institution's EHS department to arrange for the collection

and disposal of the hazardous waste. Follow all local, state, and federal regulations for

hazardous waste disposal.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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